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Compound of Interest

Compound Name: Ac-YVAD-FMK

Cat. No.: B12369809 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to address specific issues researchers may encounter during experiments involving

inflammasome inhibitors.

Frequently Asked Questions (FAQs)
Q1: What is Ac-YVAD-FMK and what is its primary mechanism of action?

Ac-YVAD-FMK is a synthetic tetrapeptide that acts as a potent and irreversible inhibitor of

caspase-1.[1][2] Its sequence is based on the caspase-1 cleavage site in pro-interleukin-1β

(pro-IL-1β).[2] By binding to the catalytic site of caspase-1, Ac-YVAD-FMK prevents the

processing of pro-IL-1β and pro-IL-18 into their mature, biologically active forms.[2][3] It is

frequently used in research to study the role of the canonical inflammasome pathway in

inflammation and cell death.[2][4]

Q2: What is the canonical pathway for IL-1β secretion that Ac-YVAD-FMK is designed to

inhibit?

The canonical inflammasome pathway is a two-step process. First, a "priming" signal (e.g.,

lipopolysaccharide, LPS) induces the transcription of pro-IL-1β.[2] Second, an "activation"

signal (e.g., ATP, nigericin, crystalline substances) triggers the assembly of a multi-protein

complex called the inflammasome.[2][5] This complex recruits and activates pro-caspase-1.

Activated caspase-1 then cleaves pro-IL-1β into its mature 17 kDa form, which is subsequently
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secreted from the cell.[5][6] Ac-YVAD-FMK specifically targets the enzymatic activity of this

activated caspase-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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